Cas no 1805249-20-0 (Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)-)

• Product Name: Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)-
• CAS No: 1805249-20-0
• MF: C₆H₂BrF₄N
• MW: 243.984394550323
• MDL: MFCD28740810
• CID: 4798164
• PubChem ID: 130863063
• Update Time: 2025-05-26

Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)-

• MDL： MFCD28740810
• Inchi： 1S/C6H2BrF4N/c7-3-1-5(6(9,10)11)12-2-4(3)8/h1-2H
• InChI Key： MAXDPUAKHCTLDZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)-

Recent Advances in the Study of Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- (CAS: 1805249-20-0) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- (CAS: 1805249-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the importance of halogenated pyridine derivatives in medicinal chemistry, particularly in the design of novel kinase inhibitors and antiviral agents. The presence of bromo, fluoro, and trifluoromethyl groups in Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- enhances its reactivity and binding affinity to biological targets, making it a promising scaffold for drug discovery. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the synthesis of potent EGFR inhibitors, showing significant activity against non-small cell lung cancer cell lines.

In addition to its role in oncology, this compound has also been investigated for its potential in treating infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- exhibited strong inhibitory effects against SARS-CoV-2 main protease, suggesting its utility in the development of broad-spectrum antiviral agents. The study utilized molecular docking and in vitro assays to validate the compound's binding mode and inhibitory activity.

The synthesis of Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2023 publication in Organic Process Research & Development detailed a novel catalytic system that reduces the need for hazardous reagents and improves yield. This development is particularly relevant for scaling up production while adhering to environmental and safety regulations.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound and its derivatives. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications and preclinical studies. However, the current body of research underscores the potential of Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- as a versatile building block in drug discovery and chemical biology.

In conclusion, Pyridine, 4-bromo-5-fluoro-2-(trifluoromethyl)- (CAS: 1805249-20-0) represents a valuable compound with diverse applications in pharmaceutical research. Continued exploration of its chemical and biological properties is expected to yield new therapeutic candidates and contribute to the advancement of targeted therapies for various diseases.